2,5,6-Trichloro-1h-benzimidazole

• IUPAC Name: 2,5,6-trichloro-1H-benzimidazole
• InChI: InChI=1S/C7H3Cl3N2/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H,11,12)
• InChI Key: SUQYOUJCBGMSLV-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Cl)Cl)N=C(N2)Cl
• Molecular Formula: C7H3Cl3N2
• DSSTOX Substance ID: DTXSID00301488
• Molecular Weight: 221.5 g/mol
• CAS RN: 16865-11-5

Description

2,5,6-Trichloro-1h-benzimidazole is a chemical compound with the molecular formula C7H3Cl3N2. It is a type of benzimidazole, a class of heterocyclic aromatic organic compounds.

Synthesis Analysis

The synthesis of 2,5,6-Trichloro-1h-benzimidazole involves ribosylation of the heterocycle 2,5,6-trichlorobenzimidazole. Benzimidazoles can also be synthesized from o-phenylenediamines and N-substituted formamides.

Molecular Structure Analysis

The molecular weight of 2,5,6-Trichloro-1h-benzimidazole is 221.47. The InChI code is 1S/C7H3Cl3N2/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H,11,12).

Chemical Reactions Analysis

Benzimidazole, the core structure of 2,5,6-Trichloro-1h-benzimidazole, is known for its broad range of chemical and biological properties. It is an important synthon in the development of new drugs.

Physical And Chemical Properties Analysis

2,5,6-Trichloro-1h-benzimidazole is a solid at room temperature. It has a density of 1.691g/cm3. The boiling point is 399.3ºC at 760 mmHg.

Scientific Research Applications

Pharmacological Applications

2,5,6-Trichloro-1h-benzimidazole: has been identified as a core structure in various pharmacological studies. It is known for its role as a potent inhibitor of different enzymes, which makes it valuable in the development of therapeutic drugs. . Its increased stability, bioavailability, and significant biological activity make it a promising candidate for further drug development.

Antiviral Research

In the realm of antiviral research, 2,5,6-Trichloro-1h-benzimidazole derivatives have been synthesized and tested for activity against human herpes viruses. . This suggests potential use in treating viral infections, including cytomegalovirus and herpes simplex virus.

Antimicrobial Studies

The benzimidazole scaffold, including 2,5,6-Trichloro-1h-benzimidazole , has been extensively reviewed for its antimicrobial potential. . This is particularly important in the face of rising antibiotic resistance.

Anticancer Investigations

Research has indicated that benzimidazole derivatives, including 2,5,6-Trichloro-1h-benzimidazole , possess anticancer properties. . The ability to modify the benzimidazole core structure allows for the design of new drugs with enhanced anticancer activity.

Enzyme Inhibition

2,5,6-Trichloro-1h-benzimidazole: has been utilized in the synthesis of compounds that act as enzyme inhibitors. These inhibitors have applications in treating diseases where enzyme activity is a contributing factor. .

Biological Studies

The compound has been a subject of biological studies due to its structural similarity to nucleotides. .

Safety And Hazards

The safety information for 2,5,6-Trichloro-1h-benzimidazole indicates that it has the GHS07 hazard pictogram. The hazard statements include H302-H315-H319-H332-H335. Precautionary statements include P261-P280-P305+P351+P338.

Synthesis routes and methods I

Procedure details

A modified procedure of Balli and Kersting procedure described in Balli, H. et al., Justis Liebigs Am. Chem. 1:647 (1961), was followed. A one liter three neck roundbottom flask was fitted with an over head stirrer and a reflux condenser connected to a gas scrubber. To the flask was added in order, phosphorus oxychloride (80 mL), phosphorus pentachloride (104.0 g, 0.5M) and 5,6-dichlorobenzimidazole-2-sulfonic acid (9) (66.8 g, 0.25M). The resulting mixture was carefully heated until an exothermic reaction occurred. The heat source was removed. When the reaction had subsided, the mixture was carefully heated to reflux. After all gas evolution had ceased (5 hr) the mixture was protected from moisture and allowed to cool to 25° C. The resulting thick slurry was carefully added to cold H2O (2.5 L) containing some ice. Ice was added as needed. The aqueous mixture was allowed to stand for 18 hr at 5° C. while the product precipitated. The pH of the mixture was adjusted to pH 8 with conc. NH4OH then acidified to pH 3 with glacial AcOH. The solid was collected by filtration, washed with H2O then added on the filter. The material was dissolved in THF, treated with charcoal, then filtered through Celite. The solvent was removed under reduced pressure. The solid residue was dried at 60° C. under reduced pressure for 18 hr to yield 39.9 g (72%) of 2,5,6-trichlorobenzimidazole (5). MP: 212°-214° C. (eff. then solidifies). See Kawashima, E. et al., Nucleic Acid Chemistry: Improved and New Synthetic Procedures, Methods and Techniques, eds. Townsend, L. B. et al., Wiley Interscience New York, N.Y. Part IV p. 96 (1991 ). TLC: Rf =0.89 (EtOAc; SiO2). Recrystallization from benzene-hexane raises the melting point to 223°-224° C.

Synthesis routes and methods II

Procedure details

Thoroughly dried 5,6-dichloro-1,3-dihydro-benzoimidazol-2-one (28.4 g, 0.14 mol) was suspended in POCl3 (75 mL). The reaction solution was heated to reflux temperature for 3 hours and cooled to room temperature. The solution was poured into crushed ice/water (1.5 L) slowly with sufficient stirring. The solution was neutralized to pH=7.0 with NaOH. The precipitated solid was collected by filtration, washed with water, and dried to afford the title compound (27.9 g, 90%). The crude product was used in the following reaction without further purification.

Synthesis routes and methods III

Procedure details

A modified procedure of Balli and Kersting procedure described in Balli, H. et al., Justis Liebigs Am. Chem. 1:647 (1961), was followed. A one liter three neck roundbottom flask was fitted with an over head stirrer and a reflux condenser connected to a gas scrubber. To the flask was added in order, phosphorus oxychloride (80 mL), phosphorus pentachloride (104.0 g, 0.5M) and 5, 6-dichlorobenzimidazole-2-sulfonic add (9) (66.8 g, 0.25M). The resulting mixture was carefully heated until an exothermic reaction occurred. The heat source was removed. When the reaction had subsided, the mixture was carefully heated to reflux. After all gas evolution had ceased (5 hr) the mixture was protected from moisture and allowed to cool to 25° C. The resulting thick slurry was carefully added to cold H2O (2.5 L) containing some ice. Ice was added as needed. The aqueous mixture was allowed to stand for 18 hr at 5° C. while the product precipitated. The pH of the mixture was adjusted to pH 8 with conc. NH4OH then acidified to pH 3 with glacial AcOH. The solid was collected by filtration, washed with H2O, then dried on the filter. The material was dissolved in THF, treated with charcoal, then filtered through Celite. The solvent was removed under reduced pressure. The solid residue was dried at 60° C. under reduced pressure for 18 hr to yield 39.9 g (72%) of 2,5,6-trichlorobenzimidazole (5). MP: 212°-214° C. (eff. then solidifies). See Kawashima, E. et al., Nucleic Acid Chemistry: Improved and New Synthetic Procedures, Methods and Techniques, eds. Townsend, L. B. et al., Wiley Interscience New York, N.Y., Part IV p. 96 (1991). TLC: Rf =0.89 (EtOAc; SiO2). Recrystallization from benzene-hexane raises the melting point to 223°-224° C.

Synthesis routes and methods IV

Procedure details

5,6-Dichloro-1,3-dihydro-2H-benzimidazol-2-one (11.5 g) was suspended in phosphorus oxychloride (40 mL), and the mixture was stirred at 120° C. for 24 hours. After cooling the reaction mixture, water was added to the reaction mixture, and to the mixture was added 28% aqueous ammonia solution to alkalize. The solid was collected by filtration and dried to give the title compound (5.0 g).